M3L2 metallo-cryptophanes: [2]catenane and simple cages†‡

Chemical Communications Pub Date: 2011-05-13 DOI: 10.1039/C1CC10806A

Abstract

Crystalline M3L2 complexes with either single cage or triply interlocking [2]catenane chiral structures are formed the self-assembly of host-like ligands with transition metals.

Graphical abstract: M3L2 metallo-cryptophanes: [2]catenane and simple cages
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